Cas no 81117-00-2 (O-(4-bromo-2-chlorophenyl) S-propyl hydrogen phosphorothioate)
81117-00-2 structure
Product Name:O-(4-bromo-2-chlorophenyl) S-propyl hydrogen phosphorothioate
CAS No:81117-00-2
MF:C9H11BrClO3PS
MW:345.577600717545
CID:1802777
PubChem ID:190054
Update Time:2025-04-21
O-(4-bromo-2-chlorophenyl) S-propyl hydrogen phosphorothioate Chemical and Physical Properties
Names and Identifiers
-
- O-(4-bromo-2-chlorophenyl) S-propyl hydrogen phosphorothioate
- SCHEMBL11295077
- DTXSID101001789
- 81117-00-2
- (4-Bromo-2-chlorophenoxy)-propylsulfanylphosphinic acid
-
- Inchi: 1S/C9H11BrClO3PS/c1-2-5-16-15(12,13)14-9-4-3-7(10)6-8(9)11/h3-4,6H,2,5H2,1H3,(H,12,13)
- InChI Key: GZZITKVVZDJIGW-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)Cl)OP(=O)(O)SCCC
Computed Properties
- Exact Mass: 343.90384g/mol
- Monoisotopic Mass: 343.90384g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 71.8Ų
O-(4-bromo-2-chlorophenyl) S-propyl hydrogen phosphorothioate Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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